1-((5-chloro-2-methoxy-4-methylphenyl)sulfonyl)-3,5-dimethyl-1H-pyrazole
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Overview
Description
1-((5-chloro-2-methoxy-4-methylphenyl)sulfonyl)-3,5-dimethyl-1H-pyrazole is a chemical compound that has been studied extensively for its scientific research applications. This compound is commonly referred to as "compound X" in scientific literature. It is a highly potent and selective inhibitor of a specific enzyme, which makes it a valuable tool for studying various biological processes.
Mechanism of Action
Compound X works by binding to the active site of the enzyme and blocking its activity. This leads to a decrease in the production of certain proteins that are involved in cell growth and proliferation. The exact mechanism of action of compound X is still being studied, but it is believed to involve the disruption of protein-protein interactions within the enzyme.
Biochemical and Physiological Effects:
Compound X has been shown to have a number of biochemical and physiological effects. In addition to its ability to inhibit cell growth and proliferation, it has also been shown to induce apoptosis (programmed cell death) in cancer cells. This makes it a potential candidate for cancer therapy. Additionally, compound X has been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as arthritis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using compound X in lab experiments is its high potency and selectivity for the target enzyme. This makes it a valuable tool for studying the specific biological processes that are regulated by this enzyme. However, one limitation of using compound X is that it may have off-target effects on other enzymes or biological processes. This can lead to unintended effects and make it difficult to interpret the results of experiments.
Future Directions
There are several potential future directions for research on compound X. One area of interest is the development of novel cancer therapies that target the enzyme inhibited by compound X. Another area of interest is the study of the biochemical and physiological effects of compound X in other disease models, such as inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of compound X and its potential off-target effects.
Synthesis Methods
The synthesis of 1-((5-chloro-2-methoxy-4-methylphenyl)sulfonyl)-3,5-dimethyl-1H-pyrazole involves several steps. The starting materials include 5-chloro-2-methoxy-4-methylbenzenesulfonyl chloride and 3,5-dimethyl-1H-pyrazole. These two compounds are reacted together in the presence of a base to form the final product. The synthesis method has been optimized to produce high yields of pure compound X.
Scientific Research Applications
Compound X has been used extensively in scientific research to study the role of a specific enzyme in various biological processes. This enzyme is involved in the regulation of cell growth and proliferation, making it a potential target for cancer therapy. Compound X has been shown to inhibit the activity of this enzyme, leading to a decrease in cell growth and proliferation. This makes it a valuable tool for studying the mechanisms of cancer development and identifying potential drug targets.
properties
IUPAC Name |
1-(5-chloro-2-methoxy-4-methylphenyl)sulfonyl-3,5-dimethylpyrazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15ClN2O3S/c1-8-5-12(19-4)13(7-11(8)14)20(17,18)16-10(3)6-9(2)15-16/h5-7H,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGFWERYOVSABMF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)S(=O)(=O)N2C(=CC(=N2)C)C)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClN2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.79 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.